2,2-Dimethyl-4-oxobenzo[1,3]dioxin-5-yl triflate

• IUPAC Name: (2,2-dimethyl-4-oxo-1,3-benzodioxin-5-yl) trifluoromethanesulfonate
• InChI: InChI=1S/C11H9F3O6S/c1-10(2)18-6-4-3-5-7(8(6)9(15)19-10)20-21(16,17)11(12,13)14/h3-5H,1-2H3
• InChI Key: WSWXKNDYQMEEKL-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2=C(C(=CC=C2)OS(=O)(=O)C(F)(F)F)C(=O)O1)C
• Molecular Formula: C11H9F3O6S
• Molecular Weight: 326.25 g/mol
• CAS No.: 164014-40-8

Description

“2,2-Dimethyl-4-oxobenzo[1,3]dioxin-5-yl triflate” is a chemical compound with the CAS Number: 164014-40-8. It is used in various chemical reactions and is available for purchase from various chemical suppliers.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a four-component reaction between Meldrum’s acid, aryl aldehydes with trialkyl phosphites in the presence of piperidine has been developed. This reaction affords dialkyl {(aryl)[2,2-dimethyl-4-oxo-6-(piperidin-1-yl)-4H-[1,3]dioxin-5-yl]methyl}phosphonate in moderate to good yields in a one-pot process.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI Code: 1S/C11H9F3O6S/c1-10(2)18-6-4-3-5-7(8(6)9(15)19-10)20-21(16,17)11(12,13)14/h3-5H,1-2H3.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 326.25. It should be stored at a temperature between 28 C.

Scientific Research Applications

Synthesis and Chemical Reactions

• Preparation as Ketene Precursors

  2,2-Dimethyl-4-oxobenzo[1,3]dioxin-5-yl triflate has been utilized in the preparation of related compounds like 2,2-dimethyl-5-(trifluoroacetyl)-1,3-dioxane-4,6-dione and 2,2-dimethyl-6-(trifluoromethyl)-4H-1,3-dioxin-4-one. These compounds serve as precursors for (trifluoroacetyl)ketene, used in hetero-Diels-Alder reactions and nucleophilic reactions (Sevenard et al., 2017).

• Applications in Organic Synthesis

  This compound is involved in transformations of 4,5-substituted (4S,5S)-2,2-dimethyl-1,3-dioxolanes. It undergoes tandem substitution reactions, leading to significant transformations in organic synthesis and the preparation of various chemical structures (Shainyan et al., 2001).

Material Science and Polymer Chemistry

• Use in Polymerization

  The compound finds application in the polymerization of cyclosiloxanes. It has been used with triflic acid and metal triflates in the polymerization process, highlighting its role in the formation and modification of polymers (Yashiro et al., 2010).

• Initiator for Oxazoline Polymerization

  It serves as a functional initiator in oxazoline polymerization. This is particularly notable in the construction of amphiphilic polyoxazoline conjugates, an area of significant interest in material science (Einzmann & Binder, 2001).

Crystallography and Structural Analysis

• Crystal Structure Insights: The crystal structures of derivatives of this compound have been studied to understand conformational preferences in related compounds. This research aids in comprehending molecular interactions and structural behavior in similar organic compounds (Calvet et al., 2007).